![molecular formula C18H36 B1236429 cis-9-Octadecene](/img/structure/B1236429.png)
cis-9-Octadecene
Overview
Description
Cis-octadec-9-ene is an octadec-9-ene.
Scientific Research Applications
Anticarcinogenic and Anticholesterolemic Properties
cis-9-Octadecene, through its involvement in the production of cis-9,trans-11-octadecadienoic acid, has shown promising results in the context of anticarcinogenic and anticholesterolemic properties. A study optimized the conditions for producing this compound, highlighting its potential in health-related research (Jafari, Kadivar, & Goli, 2013).
Nanocrystal Synthesis
The role of this compound in the synthesis of colloidal uranium-dioxide nanocrystals was explored, showcasing its importance in the development of nuclear fuel materials and catalysts (Wu, Yang, & Cao, 2006). Additionally, its application in the fabrication of ternary CuInSe2 nanocrystals for photovoltaics has been demonstrated, emphasizing its versatility in material science (Sharma, Chawla, Akanksha, & Srivastava, 2016).
Tribological Applications
In tribology, this compound-modified TiO2 nanoparticles showed significant antiwear and friction reduction properties, underscoring its potential in lubrication technologies (Gao, Chen, Oli, Zhang, & Xue, 2002).
Polymerization Concerns in Nanocrystal Synthesis
The spontaneous polymerization of 1-Octadecene, a related compound, during nanocrystal synthesis was investigated. This study is critical for understanding the purity and quality of nanocrystals in various applications (Dhaene, Billet, Bennett, Van Driessche, & De Roo, 2019).
Solar Cell Development
This compound has been used in the development of CuInSe2 nanoparticles for thin film solar cells, highlighting its role in renewable energy technologies (Lee, Lee, Hahn, Sun, Park, & Shim, 2014).
Chemical Synthesis
It plays a role in the self-metathesis of methyl oleate, producing 9-octadecene, which is important in the field of chemical synthesis (Zelín, Trasarti, & Apesteguía, 2013).
Photoinitiated DNA Binding
The compound was involved in studies related to the photoinitiated DNA binding activities of certain Ru(II) complexes, suggesting potential biomedical applications (Singh & Turro, 2004).
Renewable Energy and Chemicals
Its use in the pyrolytic conversion of mono unsaturated fatty acids to hydrocarbons indicates its potential in renewable chemicals and fuels (Asomaning, Mussone, & Bressler, 2014).
properties
Molecular Formula |
C18H36 |
---|---|
Molecular Weight |
252.5 g/mol |
IUPAC Name |
(Z)-octadec-9-ene |
InChI |
InChI=1S/C18H36/c1-3-5-7-9-11-13-15-17-18-16-14-12-10-8-6-4-2/h17-18H,3-16H2,1-2H3/b18-17- |
InChI Key |
HSNQNPCNYIJJHT-ZCXUNETKSA-N |
Isomeric SMILES |
CCCCCCCC/C=C\CCCCCCCC |
SMILES |
CCCCCCCCC=CCCCCCCCC |
Canonical SMILES |
CCCCCCCCC=CCCCCCCCC |
Origin of Product |
United States |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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